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Compound of Interest

Compound Name: Pritelivir mesylate hydrate

Cat. No.: B12419015 Get Quote

An In-depth Technical Guide to the Molecular Properties of Pritelivir Mesylate Hydrate

This technical guide provides a comprehensive overview of the molecular characteristics of

pritelivir mesylate hydrate, a potent antiviral agent under investigation for the treatment of

herpes simplex virus (HSV) infections. The document is intended for researchers, scientists,

and professionals in the field of drug development, offering key data on its molecular weight

and related properties.

Quantitative Molecular Data
Pritelivir has been synthesized in various forms, including the free base, a mesylate salt, and a

hydrated mesylate salt. The molecular weight and formula differ for each form, as detailed in

the table below. This information is crucial for accurate preparation of solutions, dosage

calculations, and interpretation of experimental results.

Compound Name Molecular Formula Molecular Weight ( g/mol )

Pritelivir (free base) C18H18N4O3S2 402.49[1][2][3][4]

Pritelivir Mesylate (anhydrous) C19H22N4O6S3 498.59[5] or 498.6[6][7]

Pritelivir Mesylate Hydrate C19H24N4O7S3 516.61[8][9][10]

Mechanism of Action
Pritelivir is a first-in-class antiviral drug that acts as a helicase-primase inhibitor.[1][2][5] Unlike

nucleoside analogues which target viral DNA polymerase, pritelivir directly inhibits the viral
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helicase-primase complex, which is essential for the replication of the herpes simplex virus.[1]

[5] This complex is responsible for unwinding the double-stranded viral DNA and synthesizing

RNA primers, which are necessary steps for DNA replication. By inhibiting this complex,

pritelivir effectively halts viral replication. This novel mechanism of action makes it a promising

candidate for the treatment of HSV infections, including those caused by strains resistant to

other antiviral drugs.
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Caption: Mechanism of action of Pritelivir in inhibiting HSV replication.

Experimental Protocols
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Detailed experimental protocols for the determination of the molecular weight of pritelivir
mesylate hydrate are not publicly available in the cited literature. The reported molecular

weights are based on standard analytical techniques performed during drug development and

manufacturing, such as mass spectrometry and elemental analysis. These methods are

fundamental in chemical characterization to confirm the identity, purity, and structure of a new

chemical entity.

Mass Spectrometry: This technique would be used to determine the mass-to-charge ratio of the

ionized compound, providing a highly accurate molecular weight.

Elemental Analysis: This method determines the percentage composition of elements (carbon,

hydrogen, nitrogen, sulfur, etc.) in the compound. The experimental percentages are then

compared to the theoretical percentages calculated from the proposed molecular formula to

confirm its composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pritelivir mesylate hydrate molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419015#pritelivir-mesylate-hydrate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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